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Compound of Interest

Compound Name: Wwz4002

Cat. No.: B611997

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of WZ4002 stock
solutions for use in cell culture experiments. WZ4002 is a potent and irreversible mutant-
selective epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor, particularly
effective against cancers harboring EGFR T790M or L858R mutations.[1][2] Accurate
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results.

Chemical and Physical Properties of WZ4002

A summary of the key quantitative data for WZ4002 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight (M.Wt) 494.98 g/mol [3]
Chemical Formula C25H27CIN6O3 [3]

CAS Number 1213269-23-8 [3]

Purity >98% [3]
Appearance Light yellow to yellow solid [4]
Solubility in DMSO Soluble up to 10 mM [2][3]
Storage Conditions (Powder) -20°C for up to 3 years [4]

Storage Conditions (Stock -20°C for up to 1 year, or -80°C )
Solution) for up to 2 years

Mechanism of Action and Signaling Pathway

WZ4002 is a third-generation EGFR inhibitor that selectively targets mutant forms of EGFR,
including the T790M resistance mutation.[5] It acts as an irreversible inhibitor by covalently
binding to a cysteine residue (Cys797) in the ATP-binding site of the mutant EGFR kinase
domain.[6][7] This binding blocks the ATP-dependent autophosphorylation of the receptor,
thereby inhibiting downstream signaling cascades crucial for cell proliferation and survival, such
as the PI3K/Akt and Ras/Raf/MEK/ERK pathways.[2][3][6] WZ4002 shows significantly less
activity against wild-type EGFR, which can reduce the side effects commonly associated with
non-selective EGFR inhibitors.[6]

Below is a diagram illustrating the EGFR signaling pathway and the point of inhibition by
W2z4002.
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WZzZ4002 inhibits mutant EGFR, blocking downstream signaling.

Experimental Protocols

Protocol 1: Preparation of a 10 mM WZ4002 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of WZ4002 in Dimethyl
Sulfoxide (DMSO).

Materials:

WZ4002 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

o Weighing WZ4002: On a calibrated analytical balance, carefully weigh out 4.95 mg of
WZ4002 powder and transfer it to a sterile microcentrifuge tube.

o Note: To prepare other volumes, use the following formula: Mass (mg) = 10 mM * Volume
(L) * 494.98 g/mol .

e Adding DMSO: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing
the WZ4002 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. A clear solution should be obtained. Gentle warming to 37°C or brief
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sonication can aid in dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -20°C or -80°C, protected from light. Properly stored stock
solutions are stable for at least one to two years.[4]

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the 10 mM WZ4002 stock solution to the desired final
concentration in cell culture medium.

Materials:

10 mM WZ4002 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM WZ4002 stock solution at room
temperature.

« Serial Dilution (Recommended): To ensure accurate final concentrations and minimize
precipitation, it is recommended to perform serial dilutions. For example, to achieve a 10 uM
working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10
dilution in cell culture medium.

« Direct Dilution (for higher concentrations): For direct dilution, add the required volume of the
10 mM stock solution to the pre-warmed cell culture medium. For instance, to make 10 mL of
a 10 uM working solution, add 10 L of the 10 mM stock solution to 10 mL of medium.
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e Mixing: Gently mix the working solution by pipetting up and down or by gentle swirling of the
culture plate/flask. Avoid vigorous shaking to prevent cell damage.

» Final DMSO Concentration: It is crucial to maintain a final DMSO concentration in the cell
culture medium below 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control
(medium with the same final concentration of DMSO without WZ4002) should always be

included in experiments.

o Use Immediately: Prepared working solutions of WZ4002 in aqueous media should be used
immediately and not stored for long periods.

Below is a workflow diagram for the preparation of WZ4002 stock and working solutions.
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Workflow for preparing WZ4002 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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